Trisiloxaneoctol

• CAS RN: 57956-13-5
• Molecular Formula: H8O10Si3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: dihydroxy-bis(trihydroxysilyloxy)silane
• InChI: InChI=1S/H8O10Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H
• InChI Key: KJBIEXVTXANGSJ-UHFFFAOYSA-N
• SMILES: O[Si](O)(O)O[Si](O)(O)O[Si](O)(O)O

Description

Metasilicic acid is a silicon oxoacid.

Scientific Research Applications

• Enhanced Wetting and Spreading on Surfaces : Trisiloxane surfactants, including trisiloxaneoctol derivatives, are known for their ability to enhance the wetting and spreading of liquid drops on various surfaces. They are especially effective on hydrophobic surfaces, such as leaves, making them useful in agricultural applications like pesticide delivery (Tang, Dong, & Li, 2008). Additionally, their unique wetting properties have been studied in the context of capillary phenomena (Radulovic, Sefiane, & Shanahan, 2011).

• Applications in Nanotechnology : Trisiloxane-based compounds have been employed in the development of triboelectric nanogenerators (TENGs). For instance, incorporating variable microcapacitors in polydimethylsiloxane (PDMS), a material related to trisiloxaneoctol, enhances the output power of TENGs (Xia et al., 2016).

• Aging and Stability of Trisiloxane Solutions : The aging process of trisiloxane surfactants in water solutions may lead to a loss of their interfacial activity. Understanding this process is crucial for their practical applications, particularly when they are pre-mixed with water for extended periods (Radulovic, Sefiane, & Shanahan, 2010).

• Medical Applications : Polysiloxanylalkyl methacrylates, a category that includes trisiloxane derivatives, have been used in the development of oxygen-permeable hydrogel materials, such as those used in contact lenses. These materials offer high oxygen permeability along with improved tear strength and lower modulus, making them suitable for medical applications (Lai, 1995).

• Corrosion Protection : Trisiloxane-derived compounds have been used in sol-gel coatings for metals to provide corrosion protection. These coatings have shown effective protection for metals like aluminum and copper in sodium chloride solutions (Li, Ba, & Mahmood, 2008).

• Investigation of Superspreading Mechanisms : The phenomenon of superspreading, associated with trisiloxane surfactants, has been a focus of research for over two decades. This includes studying the surfactant's adsorption onto hydrophobic surfaces and its unique ability to facilitate the rapid and complete spreading of drops on such surfaces (Kumar, Maldarelli, & Couzis, 2006).

• Synthesis and Characterization in Material Science : Trisiloxane surfactants have been synthesized and characterized for their unique interfacial properties. They exhibit good wetting and spreading capabilities, making them suitable for various applications including in material science (Cheng, 2008).